Cas no 2680738-80-9 (Benzyl 2-(hydroxymethyl)-4-methylazetidine-1-carboxylate)

• Product Name: Benzyl 2-(hydroxymethyl)-4-methylazetidine-1-carboxylate
• CAS No: 2680738-80-9
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5648937
• PubChem ID: 165920134
• Update Time: 2025-06-21

Benzyl 2-(hydroxymethyl)-4-methylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28276046
• benzyl 2-(hydroxymethyl)-4-methylazetidine-1-carboxylate
• 2680738-80-9
• Benzyl 2-(hydroxymethyl)-4-methylazetidine-1-carboxylate

• Inchi： 1S/C13H17NO3/c1-10-7-12(8-15)14(10)13(16)17-9-11-5-3-2-4-6-11/h2-6,10,12,15H,7-9H2,1H3
• InChI Key： YQAAVNPQPLALDO-UHFFFAOYSA-N
• SMILES： OCC1CC(C)N1C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 2-(hydroxymethyl)-4-methylazetidine-1-carboxylate

Comprehensive Overview of Benzyl 2-(hydroxymethyl)-4-methylazetidine-1-carboxylate (CAS No. 2680738-80-9)

Benzyl 2-(hydroxymethyl)-4-methylazetidine-1-carboxylate (CAS No. 2680738-80-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the azetidine class, which is known for its versatility in drug discovery and material science. The presence of both a hydroxymethyl group and a benzyl carboxylate moiety makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in developing novel therapeutics, given the increasing demand for innovative small-molecule drugs.

In recent years, the search for azetidine derivatives has surged, driven by their role in modulating biological pathways. The 4-methylazetidine scaffold in this compound is a key feature, as it enhances metabolic stability and bioavailability—critical factors in drug design. The benzyl protection group further adds to its utility, allowing selective deprotection during multi-step syntheses. This aligns with current trends in green chemistry, where efficient and selective reactions are prioritized to minimize waste. Users often search for "azetidine building blocks" or "carboxylate protecting groups," reflecting the compound's relevance in modern synthetic strategies.

The compound's CAS No. 2680738-80-9 serves as a unique identifier, ensuring precise tracking in regulatory and commercial databases. Its molecular structure has been characterized using advanced techniques like NMR spectroscopy and mass spectrometry, which are frequently queried by analytical chemists. Additionally, the hydroxymethyl functionality opens doors for further derivatization, a topic often explored in forums discussing "functional group interconversion." Such discussions highlight the compound's adaptability in creating libraries for high-throughput screening, a hot topic in AI-driven drug discovery.

From a commercial perspective, Benzyl 2-(hydroxymethyl)-4-methylazetidine-1-carboxylate is available in high purity grades, catering to both academic and industrial labs. Its stability under standard storage conditions makes it a practical choice for researchers investigating "heterocyclic compound synthesis." The compound's role in peptide mimetics is another area of interest, as peptide-based therapeutics continue to gain traction. Searches for "azetidine in medicinal chemistry" or "carboxylate esters in drug delivery" underscore its interdisciplinary appeal.

In summary, Benzyl 2-(hydroxymethyl)-4-methylazetidine-1-carboxylate (CAS No. 2680738-80-9) represents a cutting-edge tool for chemists exploring small-molecule innovation. Its structural features align with contemporary research priorities, from sustainable synthesis to targeted drug development. As the scientific community continues to probe its potential, this compound is poised to remain a focal point in both literature and laboratory workflows.